Abstract In the present investigation, silver nanoparticles (AgNPs) and silver nanoparticle-based chitosan nanocomposite were synthesized using Cissus arnottiana leaf extract. The biosynthesized nanoparticles and nanocomposites were characterized using SEM, TEM, and AFM to uncover the morphological characteristics such as size and shape. The SEM image depicts the size of the nanocomposite to be 30–40 nm and shape as spherical. The TEM results reveal the shape of the nanocomposite to be spherical and size around 10–60 nm. The XRD results show the crystalline nature of the AgNPs-based chitosan nanocomposite. The SAED analysis pattern seems to be concordant with the XRD results. The AFM image ensured the precise surface morphology of the synthesized silver nanocomposite in the 3-dimensional pattern. The antimicrobial efficacy of the biosynthesized AgNPs, AgNP nanocomposite, and chitosan nanoparticles was tested against oral pathogens. The results revealed a potential antimicrobial effect, which states that it must be converted into nanomedicine to meet future biomedical needs.

Abstract Herein, we describe the first report of Pichia strain producing biocellulose (BC). This yeast was isolated from rotten pineapple and was identified as Pichia kudriavzevii USM-YBP2 using 18S rDNA analysis. The formation of pellicle was characterized using a scanning electron microscope (SEM). Based on SEM analysis, pellicles are presented as an interwoven network of fibers. Next, to produce high BC, optimization was conducted using different carbon and nitrogen sources, carbon and nitrogen concentrations, inoculum size, and cultivation condition. The optimized parameters for maximum BC production were as follows: glucose 8.0% (w/v), peptone 2.0% (w/v), yeast extract 0.5% (w/v), disodium phosphate 0.270% (w/v), citric acid 0.115% (w/v), ethanol 0.5% (v/v), and inoculum size 10% (v/v). The production yield is 12.24 ± 0.43 g/L and the productivity of 0.128 g/L/h. Then, BC was further treated using sulfuric acid to destructuring to bionanocellulose (BNC) and was characterized using the transmission electron microscope (TEM), attenuated total reflection-Fourier transform infrared spectroscopy, and X-ray diffraction (XRD) analysis. After acid hydrolysis treatment, BNC showed a spherical shape as in TEM. Interestingly, BNC characteristic band displayed high similarity with cellulose from other bacterial species. Moreover, BNC showed high crystallinity index (∼82%) as estimated using XRD. Thus, our findings substantiated that strain USM-YBP2 showed remarkable BNC production with unique BNC property that can be further explored in various applications.

Abstract Currently, the prime focus in agricultural research is on sustainability and protection of agricultural produce with minimal use of synthetic fungicides. In the present study, silver nanoparticles (AgNPs) were synthesized using fresh leaves of Mentha pulegium (M.p) through a simple, easy, and economical method. The formation of M.p-AgNPs was ascertained with UV-visible spectroscopy that gave a surface plasmon resonance peak at 430 nm. Further, M.p-AgNPs were characterized by energy dispersive X-Ray analysis (EDX), transmission electron microscopy (TEM), dynamic light scattering, and Fourier-transform infrared (FTIR) spectroscopy. The DLS spectrum and TEM microphotographs showed that the M.p-AgNPs were small in size, measuring between 4 and 60 nm. Significant hyphal growth inhibition of some selected fungal phytopathogens was achieved after exposing them to various concentrations of M.p-AgNPs. The M.p-AgNPs (40 µg·mL−1) suppressed the fungal mycelial growth of all the test isolates significantly. When compared to the control, Fusarium solani (63% inhibition) and Alternaria alternata (61% inhibition) showed the highest inhibition. Likewise, spore germination was inhibited in a potent manner. Hence, based on the findings of the present study, M.p-AgNPs can be used to create a low cost, nontoxic, eco-friendly fungicide to control the growth and proliferation of some fungal phytopathogens in the agricultural sector.

Abstract Hydrochar is a promising adsorbent for the removal of heavy metals, but the low surface area limits the removal efficiency and practical application. Therefore, improving the surface area of the hydrochar is critical to increasing the adsorbent removal. In this study, the ultrasonic pretreatment of biomass (10‒30 min) and CaO addition (5‒15%) were adopted to assist the hydrothermal carbonization (HTC) of granatum at 220°C. The properties of the modified hydrochar and the removal efficiency for Pb2+ in the aqueous solution were investigated. Results showed that the porosity of hydrochar was obviously improved by the CaO addition, and the largest surface area of 21.86 m2·g−1 was obtained during HTC with 15% CaO addition. Meanwhile, the functional groups of ‒OH and C═O increased and the pH of the hydrochar increased from weakly acidic to alkaline by CaO addition. The Pb2+ adsorption capacity of raw hydrochar was 10.03 mg·g−1, and it was enhanced by 80.76‒171.58% after CaO addition. The ultrasonic pretreatment of granatum had little effect on the characteristics of hydrochar except to improve the surface area from 8.27 to 9.06 m2·g−1, resulting in a 1.30‒6.78% increase in the adsorption capacity.

Abstract Bacterial cellulose (BC) produced from coconut water, commonly known as nata de coco, is a biopolymer with enormous properties. Compared to plant cellulose, BC has better mechanical strength and a greater degree of polymerization. BC’s high purity and high porosity make it a suitable candidate for the embedding and dispersion template for silver nanoparticles (AgNPs). This study investigated a facile and scalable method of making BC from coconut water and impregnated them with AgNO3 solution to produce AgNPs templated BC. The resulting materials were characterized by Fourier transform infra-Red (FTIR), scanning electron microscope (SEM), energy dispersive X-ray (EDX), and X-ray diffraction (XRD). The thermal stability was also investigated by thermogravimetric analysis (TGA). The antibacterial activity of AgNPs templated BC was challenged in cultures of gram-positive bacteria Staphylococcus aureus and gram-negative bacteria Escherichia coli and showed an inhibition zone of growth in agar media. This study proves that the resulting AgNPs templated BC sheets are potential materials for antibacterial and industrial application that are low cost and easy to produce.

Abstract Renewable biomass resources have become increasingly attractive in recent years. In this study, the pyrolysis of waste navel orange peels was carried out with different metal oxides (Cu2O, CaO, V2O5, Fe2O3, and ZnO) in a tube furnace to obtain high-quality bio-oil, from which high-value chemicals such as 3-furaldehyde could be well recovered to enhance the economic value of waste navel orange peels. The effects of different metal oxides on bio-oil were analyzed by GC/MS. The results showed that Cu2O and Fe2O3, as catalysts for slow pyrolysis, promoted the production of 3-furaldehyde compounds at a scale of approximately 5.69 and 4.82 times higher than that of pyrolysis without the addition of metal oxides, respectively. High-value chemicals such as 3-furaldehyde obtained from bio-oil can enhance the economic value of waste navel orange peels for full recovery and reuse.

Abstract Pruned wolfberry branches are abundant and ideal raw material for biomass carbonization. It would provide valuable guidance for optimizing the preparation conditions of biochar of pruned wolfberry branches for carbon sequestration and emission reduction. This study adopted a single-factor experiment and response surface method (RSM) using reaction temperature and holding time as factors, and systematically investigated the effects of carbonization conditions on yield and fixed carbon content. Based on the results, the effects of temperature on yield and fixed carbon content were greater than those of holding time. Both temperature and holding time had extremely significant effects on yield, and the interaction had significant effects. Temperature had an extremely significant effect on fixed carbon content, while holding time and the interaction had no significant effect. Through the RSM, the optimized pyrolysis temperature was 530°C and the holding time was 2 h. The potential for carbon sequestration of biochar generated by wolfberry branches and returned to the soil was evaluated. Biochar was believed to contribute to carbon sequestration and emission reduction in Qinghai province; 68.56 × 103 t of carbon emissions could be reduced annually from combustion in the atmosphere and 34.42 × 103 t of carbon could be fixed if all biochar were applied to soil.

Abstract The emergence of drug-resistant bacteria and the lack of effective antimicrobial agents have posed a threat to public safety, so a new efficient strategy is needed to deal with the increasing severity of bacteria. Herein, a substitute antibacterial agent with high stability and biocompatibility was synthesized by incorporating lysine hydrochloride and copper sulfate pentahydrate following the liquid-phase synthesis method. The composition and structure of the Cu(ii) complex (Lys–Cu) were characterized by performing ultraviolet-visible spectrophotometry, Fourier-transform infrared spectroscopy, X-ray diffractometry (XRD), thermogravimetric analysis-differential scanning calorimetry, and single-crystal XRD. The crystal structure of Lys–Cu belongs to a monoclinic system, space group P21, with cell parameters of a = 5.14350(10), b = 16.8308(2), c = 11.4915(2) Å, Z = 2, and D = 1.548 g·cm−3. Bacteriostatic tests were carried out on Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) values of Lys–Cu against S. aureus were 0.3125 and 0.9250 mg·mL−1, respectively. The MIC and MBC values of Lys–Cu against bacterial strain E. coli were 0.4685 and 0.9250 mg·mL−1, respectively.

Abstract Blue mold caused by Penicillium species is a major fungal disease threatening the viticulture industry in Pakistan, responsible for deteriorating the quality of grapes during handling, transportation, and distribution. Identification-based approaches of Penicillium species provide a better strategy on accurate diagnosis and effective management. In this study, 13 isolates were recovered from symptomatic grape bunches at five main fruit markets of Rawalpindi district, Punjab province. Based on morphological data and multi-loci phylogenetic analysis, the isolates were identified as two distinct species viz. Penicillium expansum (eight isolates) and Penicillium crustosum (five isolates). Meanwhile, the pathogenicity test of Penicillium isolates presented by the inoculation of grape bunches showed various degrees of severity. For improving the fruit quality and eliminating the needs of synthetic fungicides, botanicals such as thyme (Thymus vulgaris L.), fennel (Foeniculum vulgare L.), garlic (Allium sativum L.), ginger (Zingiber officinale L.), and carum (Carum capticum L.) essential oils (EOs) at concentrations of 0.6, 0.9, 1.2, and 1.5 mg/mL were evaluated. In vitro studies indicated that thyme EO showed a highly significant reduction of fungal growth. Furthermore, the experiments related to reducing the decay development and average weight loss percentage of grapes revealed similar findings. Based on the results of this study, it is recommended that thyme EO can be used as an eco-friendly botanical fungicide against Penicillium spp. causing blue mold disease.

In the present study, a facile solvothermal method was used for the synthesis of silicotungstic acid (HSiW) immobilized on Ce-based metal organic framework (Ce-BDC) and embedded in Zr-based metal-organic framework (UiO-66(Zr)) composite catalyst, namely, Ce-BDC@HSiW@UiO-66 for the production of biodiesel through green fatty acid esterification. The obtained hybrids were characterized by various characterization technologies, including Fourier transform infrared, X-ray diffraction, scanning electron microscopy, transmission electron microscopy, N 2 physisorption, X-ray photoelectron spectroscopy, and temperature-programmed desorption of NH 3 (NH 3 -TPD) analysis. The characterization analyses showed that the hybrids have been successfully synthesized. Also, the volume and pore size of UiO-66(Zr) were changed by introducing HSiW@Ce-BDC, and the resulting Ce-BDC@HSiW@UiO-66 possessed the mesoporous structure and relatively high surface area. Simultaneously, the NH 3 -TPD analysis of Ce-BDC@HSiW@UiO-66 reveals that the acid strength was increased in comparison with HSiW@Ce-BDC. In addition, the composite Ce-BDC@HSiW@UiO-66 demonstrated high catalytic activity, and the oleic acid esterification gave 81.5% conversion at optimum conditions of 0.2 g catalysts, 1:30 oleic acid to methanol molar ratio at 130°C for 4 h. More interestingly, after six recycling cycles, the reduction in the conversion rate was only 4.6%, indicating that Ce-BDC@HSiW@UiO-66 has excellent reusability. Our study provides an effective approach to synthesize multifunctional hybrids for green biofuel production.